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Compound of Interest

Compound Name: 4-Bromopyridine 1-oxide

Cat. No.: B023353 Get Quote

Technical Guide: Physical Properties of 4-
Bromopyridine 1-oxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 4-
Bromopyridine 1-oxide, a heterocyclic compound of interest in medicinal chemistry and

synthetic organic chemistry. The information presented herein is intended to support laboratory

research and development activities.

Core Physical Properties
4-Bromopyridine 1-oxide is a red-brown solid at room temperature. Its key physical

properties, based on available data, are summarized below.

Data Presentation
Property Value Solvents

Melting Point 163 °C (with decomposition)[1] Not Applicable

Solubility Soluble
Dimethyl Sulfoxide (DMSO),

Methanol[1]
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Note: Quantitative solubility data (e.g., in g/100 mL) is not readily available in the reviewed

literature. The compound is qualitatively described as soluble in the listed solvents.

Experimental Protocols
While specific experimental details for the determination of the physical properties of 4-
Bromopyridine 1-oxide are not extensively published, a general methodology for each

determination is outlined below.

Melting Point Determination (General Protocol)
The melting point of a solid organic compound like 4-Bromopyridine 1-oxide is typically

determined using the capillary method.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., silicone oil)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry 4-Bromopyridine 1-oxide is finely powdered

using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for

a sample height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed in the heating block or attached to the

thermometer in the heating bath of the melting point apparatus.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the solid first begins to melt (onset) and the

temperature at which the last of the solid melts (completion) are recorded. This range is

reported as the melting point. For a pure substance, this range is typically narrow.

Visualizations
Experimental Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the determination of the melting

point and solubility of a chemical compound such as 4-Bromopyridine 1-oxide.
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Figure 1: Generalized Experimental Workflow
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Caption: Generalized workflow for determining melting point and solubility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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